3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95%
Overview
Description
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% (3-CN-5-MSPP) is an important organic chemical compound with a wide range of applications in scientific research. It is a white crystalline solid with a molecular formula of C13H11NO4S and a molecular weight of 281.3 g/mol. It is primarily used as a reagent in organic synthesis and in the synthesis of various compounds. It has also been used in a variety of biochemical and physiological studies due to its unique properties.
Scientific Research Applications
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% has been widely used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis and in the synthesis of various compounds. It has also been used in a variety of biochemical and physiological studies due to its unique properties. It has been used to study the effects of various drugs on the body, as well as in the synthesis of new drugs. It has also been used to study the metabolic pathways of various compounds, as well as in the development of new drugs. In addition, it has been used to study the effects of various drugs on the nervous system, as well as in the development of new drugs.
Mechanism of Action
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% is an organic compound that acts as a reagent in organic synthesis and in the synthesis of various compounds. It is believed to act by forming a covalent bond with the substrate, which facilitates the reaction. This covalent bond is formed by the formation of a carbonyl group, which is then followed by the formation of a sulfonamide group. The reaction is exothermic and yields a white solid product with a purity of 95%.
Biochemical and Physiological Effects
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% has been studied for its biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, it has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been found to be an inhibitor of the enzyme tyrosine kinase, which is involved in cell signaling and cell growth.
Advantages and Limitations for Lab Experiments
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% is a convenient reagent for laboratory experiments due to its high purity and availability. However, it is important to note that it can be toxic if not handled properly. It should be stored in a cool, dry place away from heat and light. In addition, it should be handled with the utmost care, as it is a highly reactive compound.
Future Directions
The potential future directions for 3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% are numerous. It has been used in a variety of biochemical and physiological studies due to its unique properties, and its potential for further research is vast. It could be used to study the effects of various drugs on the body, as well as in the synthesis of new drugs. It could also be used to study the metabolic pathways of various compounds, as well as in the development of new drugs. In addition, it could be used to study the effects of various drugs on the nervous system, as well as in the development of new drugs. Finally, it could be used to study the effects of various drugs on the immune system, as well as in the development of new drugs.
Synthesis Methods
3-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% can be synthesized by reacting 4-methylsulfonylphenol with sodium nitrite and hydrochloric acid in aqueous media. The reaction is conducted at a temperature of 80°C and a pH of 4.5. The reaction is exothermic and yields a white solid product with a purity of 95%. The reaction can be scaled up to large quantities with high yields and purity.
properties
IUPAC Name |
3-hydroxy-5-(4-methylsulfonylphenyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO3S/c1-19(17,18)14-4-2-11(3-5-14)12-6-10(9-15)7-13(16)8-12/h2-8,16H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVOUSWGEAULABC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)C#N)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80684948 |
Source
|
| Record name | 5-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyano-5-(4-methylsulfonylphenyl)phenol | |
CAS RN |
1261925-00-1 |
Source
|
| Record name | 5-Hydroxy-4'-(methanesulfonyl)[1,1'-biphenyl]-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80684948 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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